1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate

• IUPAC Name: 1-[2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl]-4-methylpiperazine;oxalic acid
• InChI: InChI=1S/C17H28N2O2.C2H2O4/c1-15-4-5-16(2)17(14-15)21-13-12-20-11-10-19-8-6-18(3)7-9-19;3-1(4)2(5)6/h4-5,14H,6-13H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: YOEUUUKUNGKOLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCOCCN2CCN(CC2)C.C(=O)(C(=O)O)O
• Molecular Formula: C19H30N2O6
• Molecular Weight: 382.5 g/mol

Description

1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate, also known as DMPEA-MP, is a chemical compound that has been widely used in scientific research. It belongs to the class of piperazine derivatives and has been found to have potential applications in various fields such as pharmacology, biochemistry, and neuroscience.

Mechanism of Action

1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A receptor subtype. The activation of 5-HT1A receptors by this compound leads to the inhibition of adenylate cyclase and the activation of potassium channels. This results in the hyperpolarization of neurons and the inhibition of neurotransmitter release. The net effect of this compound on the central nervous system is the reduction of anxiety and the enhancement of mood.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects on the central nervous system. It has been shown to reduce anxiety and enhance mood in animal models. This compound has also been found to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its mood-enhancing effects. Additionally, this compound has been shown to increase neurogenesis in the hippocampus, which may have implications for the treatment of depression.

Advantages and Limitations for Lab Experiments

1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has several advantages for lab experiments. It has a high affinity and selectivity for the 5-HT1A receptor subtype, making it a useful tool to study the role of serotonin receptors in the central nervous system. This compound is also relatively stable and has a long half-life, which allows for prolonged experiments. However, this compound has several limitations. It is not orally bioavailable and must be administered via injection. Additionally, this compound has been found to have poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate. One direction is the investigation of its potential therapeutic applications for the treatment of anxiety and depression. This compound has been found to have mood-enhancing effects and may have potential as a novel antidepressant. Another direction is the study of the role of 5-HT1A receptors in the regulation of cognition. This compound has been found to enhance cognitive performance in animal models, and further research may shed light on its potential as a cognitive enhancer. Finally, the development of new analogs of this compound with improved solubility and bioavailability may expand its applications in scientific research.

Synthesis Methods

1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate can be synthesized by reacting 2-(2-(2,5-dimethylphenoxy)ethoxy)ethylamine with 4-methylpiperazine in the presence of oxalic acid. The reaction yields this compound oxalate salt, which can be purified by recrystallization. The synthesis method has been optimized to produce high yields of pure this compound oxalate salt.

Scientific Research Applications

1-{2-[2-(2,5-dimethylphenoxy)ethoxy]ethyl}-4-methylpiperazine oxalate has been extensively used in scientific research as a tool to study the central nervous system. It has been found to have potential applications in the fields of pharmacology, biochemistry, and neuroscience. This compound has been used to study the effects of serotonin receptor agonists and antagonists on the central nervous system. It has also been used to investigate the role of serotonin receptors in the regulation of mood, anxiety, and cognition.